Cas no 542-18-7 (chlorocyclohexane)

chlorocyclohexane Properties

Names and Identifiers

• Cyclohexyl chloride
• CHLOROCYCLOHEXANE
• 3-chloro-1-cyclohexene
• 3-chlorocyclohexane
• 3-chloro-cyclohexen
• 3-cyclohexenylchloride
• Chlorcyclohexan
• Chlor-cyclohexan(FormI)
• cyclohexane,chloro-
• Cyclohexylchlorid
• Monochlorocyclohexane
• CHLOROHEXAMETHYLENE
• CHLORHEXAMETHYLENE
• Hexahydrochlorobenzene
• 1-chlorocyclohexane
• 2-chlorocyclohexane
• Cyclohexane,chloro
• cyclohexyl monochloride
• EINECS 208-806-6
• Chlorzyklohexan
• 542-18-7
• A830041
• BRN 1900796
• 4-05-00-00048 (Beilstein Handbook Reference)
• MFCD00003822
• DTXSID3052193
• EC 208-806-6
• chlor-cyclohexane
• CHEBI:39156
• CHLOROCYCLOHEXANE [HSDB]
• PNV8C821FH
• UNII-PNV8C821FH
• NSC-8434
• AM90219
• cyclohexylchloride
• EN300-19881
• LS-13160
• Chlorocyclohexane, 99%
• SCHEMBL22803
• NS00009219
• CYCLOHEXYL CHLORIDE [MI]
• Q15402014
• J-520026
• 5-BROMO-4-CHLORO-3-INDOLYLALPHA-D-MANNOPYRANOSIDE
• AI3-23841
• chloro-cyclohexane
• Cyclohexane, chloro-
• InChI=1/C6H11Cl/c7-6-4-2-1-3-5-6/h6H,1-5H
• HSDB 2801
• NSC8434
• FT-0624210
• NSC 8434
• chloranylcyclohexane
• AKOS005207255
• cyclohexane, chloro
• STL280356
• DTXCID8030764
• DB-021196
• CHEBI:39154
• Monochlorocyclohexane; Cyclohexyl Chloride; NSC 8434
• +Expand

• MDL： MFCD00003822
• InChIKey： UNFUYWDGSFDHCW-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11Cl/c7-6-4-2-1-3-5-6/h6H,1-5H2
• SMILES： C1CCC(CC1)Cl
• BRN： 1900796

Computed Properties

• Exact Mass: 118.05500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 118.055
• Heavy Atom Count: 7
• Complexity: 46.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.55790
• PSA: 0.00000
• Merck: 2732
• Refractive Index: n20/D 1.462(lit.)
• Water Partition Coefficient: 0.02 g/L (20 ºC)
• Boiling Point: 143°C
• Melting Point: -44°C(lit.)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Solubility: 0.40g/l
• Color/Form: colorless liquid
• Solubility: Insoluble in water, easily soluble in chloroform. Can interact with ethanol; Ether; Acetone is miscible with benzene.
• Density: 1 g/mL at 25 °C(lit.)

chlorocyclohexane Security Information

• Symbol: GHS02 GHS07
• RTECS：GU8685000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S26-S36-S37/39-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：易挥发，密封保存
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：1.1-7.5%(V)
• HazardClass：3

chlorocyclohexane Customs Data

• HS CODE：29035990
• Customs Data：

  China Customs Code:

  2903890090

  Overview:

  2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides